
Application Notes and Protocols:
Functionalizing Surfaces with Glycine, N-

(aminothioxomethyl)-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycine, N-(aminothioxomethyl)-

Cat. No.: B1622061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
"Glycine, N-(aminothioxomethyl)-", a derivative of the simplest amino acid, glycine, presents

a versatile platform for the functionalization of various surfaces. This molecule incorporates a

terminal thiourea group, known for its strong affinity to noble metal surfaces like gold, and a

carboxylic acid group from the glycine backbone, which can be further modified for covalent

attachment of biomolecules. This unique combination makes it an ideal candidate for creating

biocompatible and functional surfaces for a range of applications in biomedical research and

drug development, including biosensing, targeted drug delivery, and tissue engineering.

The thiourea moiety allows for the formation of stable self-assembled monolayers (SAMs) on

metal substrates, providing a robust and well-defined surface chemistry. The exposed glycine

component not only enhances hydrophilicity and biocompatibility but also offers a reactive

handle for the immobilization of proteins, peptides, nucleic acids, and small molecule drugs.

These application notes provide a comprehensive overview of the synthesis of "Glycine, N-
(aminothioxomethyl)-", detailed protocols for surface functionalization, and methods for

characterization.
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The synthesis of "Glycine, N-(aminothioxomethyl)-" can be achieved through the reaction of

glycine with an isothiocyanate precursor. A plausible synthetic route is adapted from the

preparation of a similar compound, N-acetyl (amino)thioxo methyl] Glycine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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